Bis[(2-chloro-5-trifluoromethyl)phenyl]dichloromethane, 98%

• IUPAC Name: 1-chloro-2-[dichloro-[2-chloro-5-(trifluoromethyl)phenyl]methyl]-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C15H6Cl4F6/c16-11-3-1-7(14(20,21)22)5-9(11)13(18,19)10-6-8(15(23,24)25)2-4-12(10)17/h1-6H
• InChI Key: KZXUBXSPDUGAPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)C(C2=C(C=CC(=C2)C(F)(F)F)Cl)(Cl)Cl)Cl
• Molecular Formula: C15H6Cl4F6
• Molecular Weight: 442.0 g/mol

Description

Bis[(2-chloro-5-trifluoromethyl)phenyl]dichloromethane, 98% (abbreviated as BCDM-98%) is a highly volatile, colorless liquid with a strong, sweet odor. It is a fluorinated organochlorine compound that is used in various scientific and industrial applications. It has a wide range of applications in organic synthesis, pharmaceuticals, and biochemistry, and is a common solvent for various chemical reactions.

Scientific Research Applications

BCDM-98% is used in a variety of scientific research applications. It is used as a solvent for organic reactions, as a reagent for the synthesis of various organic compounds, and as a catalyst for various biochemical reactions. It is also used in the synthesis of pharmaceuticals, such as antibiotics and anti-cancer drugs. Additionally, it is used in the synthesis of biodegradable polymers and biocompatible polymers for medical applications.

Mechanism of Action

BCDM-98% is a highly volatile compound that is capable of rapidly penetrating the skin, mucous membranes, and other tissues. It is rapidly metabolized in the body and is rapidly excreted in the urine and feces. The mechanism of action of BCDM-98% is not yet fully understood, but it appears to act as an inhibitor of certain enzymes and is thought to interfere with certain biochemical pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of BCDM-98% are not yet fully understood. However, it has been shown to have some effects on the central nervous system, including sedation, muscle relaxation, and decreased respiration. It has also been shown to have some effects on the cardiovascular system, including decreased heart rate and blood pressure. Additionally, it has been shown to have some effects on the gastrointestinal system, including decreased motility and increased gastric acid secretion.

Advantages and Limitations for Lab Experiments

BCDM-98% has several advantages for laboratory experiments. It is a highly volatile compound that is capable of rapidly penetrating the skin and other tissues. It is also a non-toxic and non-irritant compound, making it safe to use in laboratory experiments. Furthermore, it is a relatively inexpensive compound that is widely available. However, BCDM-98% does have some limitations for laboratory experiments. It is a highly flammable compound and should be handled with caution. Additionally, it is a highly volatile compound and should be used in a well-ventilated area.

Future Directions

BCDM-98% has a wide range of potential future applications. It is a highly volatile compound that has the potential to be used as a delivery system for drugs and other compounds. Additionally, it has the potential to be used as a solvent for various chemical reactions and as a reagent for the synthesis of various organic compounds. It also has the potential to be used in the synthesis of biodegradable polymers and biocompatible polymers for medical applications. Finally, it has the potential to be used as a catalyst for various biochemical reactions.

Synthesis Methods

BCDM-98% is produced by a two-step process. The first step involves the reaction of trichloromethane (chloroform) with trifluoromethanesulfonic acid (triflic acid) in a solvent medium. This reaction results in the formation of 2-chloro-5-trifluoromethylphenol (CTFP). The second step involves the reaction of CTFP with dichloromethane (DCM) in the presence of a base, such as sodium hydroxide, to form BCDM-98%. This synthesis method has been used to produce BCDM-98% in a laboratory setting.